Cas no 1797218-22-4 (N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide)

N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide is a structurally complex compound featuring a benzofuran-carboxamide core linked to a substituted piperidine moiety. Its design incorporates a 3-cyanopyridine group, enhancing binding affinity and selectivity in biological systems. The 7-methoxy substitution on the benzofuran ring contributes to improved metabolic stability and pharmacokinetic properties. This compound is of interest in medicinal chemistry for its potential as a targeted inhibitor or modulator, particularly in CNS and oncology research. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for further optimization in drug discovery. The scaffold offers versatility for derivatization, enabling structure-activity relationship studies.

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide structure

1797218-22-4 structure

Product Name:N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide

CAS No:1797218-22-4

MF:C₂₂H₂₂N₄O₃

MW:390.435084819794

CID:5405949

Update Time:2025-10-28

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[[1-(3-Cyano-2-pyridinyl)-4-piperidinyl]methyl]-7-methoxy-2-benzofurancarboxamide
- N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide
- Inchi： 1S/C22H22N4O3/c1-28-18-6-2-4-16-12-19(29-20(16)18)22(27)25-14-15-7-10-26(11-8-15)21-17(13-23)5-3-9-24-21/h2-6,9,12,15H,7-8,10-11,14H2,1H3,(H,25,27)
- InChI Key： CGDCSKXQISQTBD-UHFFFAOYSA-N
- SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCC1CCN(C2=NC=CC=C2C#N)CC1)=O

Experimental Properties

Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 661.4±55.0 °C(Predicted)
pka: 13.74±0.46(Predicted)

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6178-4394-2μmol	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	2μmol	$85.5	2023-09-09
Life Chemicals	F6178-4394-5μmol	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	5μmol	$94.5	2023-09-09
Life Chemicals	F6178-4394-10μmol	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	10μmol	$103.5	2023-09-09
Life Chemicals	F6178-4394-20μmol	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	20μmol	$118.5	2023-09-09
Life Chemicals	F6178-4394-1mg	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	1mg	$81.0	2023-09-09
Life Chemicals	F6178-4394-2mg	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	2mg	$88.5	2023-09-09
Life Chemicals	F6178-4394-3mg	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	3mg	$94.5	2023-09-09
Life Chemicals	F6178-4394-4mg	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	4mg	$99.0	2023-09-09
Life Chemicals	F6178-4394-5mg	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	5mg	$103.5	2023-09-09
Life Chemicals	F6178-4394-10mg	N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide	1797218-22-4	10mg	$118.5	2023-09-09

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Additional information on N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide

Introduction to N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 1797218-22-4)

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide, with CAS number 1797218-22-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. The molecule combines a benzofuran moiety with a piperidine ring and a cyanopyridine group, creating a complex architecture that offers diverse functional groups for interaction with biological targets.

The benzofuran core of this compound is a key structural element, contributing to its aromaticity and potential for hydrogen bonding. The 7-methoxy substituent on the benzofuran ring enhances the compound's solubility and stability, which are critical for its pharmacokinetic properties. The piperidine ring introduces rigidity and additional hydrogen bonding capabilities, while the 3-cyanopyridine group adds electron-withdrawing effects, potentially influencing the compound's electronic properties and bioavailability.

Recent studies have focused on the bioactivity of this compound, particularly its ability to modulate key biological pathways. Researchers have explored its potential as a kinase inhibitor, which could make it a valuable tool in the development of anticancer therapies. The compound's ability to target specific kinases has been validated through in vitro assays, demonstrating its promise as a lead molecule for drug discovery.

In terms of synthesis, N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide is typically prepared through multi-step organic reactions involving coupling agents and protecting groups. The synthesis process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production process, making it more efficient and scalable.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its methoxy group plays a crucial role in modulating these properties, ensuring that the compound can reach its intended biological targets effectively. Additionally, the compound's lipophilicity has been optimized to enhance its permeability across biological membranes.

One of the most exciting developments in recent research is the exploration of this compound's therapeutic potential in treating neurodegenerative diseases. Studies have shown that it may possess neuroprotective properties by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that N-{[1-(3-cyanopyridin-2-yl)piperidin-4-y...